N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-(7-methoxy-4-oxochromen-3-yl)oxybenzamide
• InChI: InChI=1S/C22H17NO6/c1-26-16-8-9-18-19(11-16)28-13-20(21(18)24)29-15-6-4-14(5-7-15)22(25)23-12-17-3-2-10-27-17/h2-11,13H,12H2,1H3,(H,23,25)
• InChI Key: ZJPGQQHTEPHJCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=C(C=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C22H17NO6
• Molecular Weight: 391.4 g/mol

Description

N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide (N-[(Fur)M-4-[(Mox)O-Chr]Bz), also known as FMOX, is a synthetic molecule that has been widely studied in recent years due to its potential applications in drug discovery, cancer therapy, and other biomedical research. FMOX is a structural analogue of the natural product 4-hydroxy-4-methoxy-2-furanone (HMF), which is produced by certain fungi. It has been demonstrated to possess a variety of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects.

Scientific Research Applications

N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been studied extensively in the fields of drug discovery and cancer therapy. It has been found to possess a variety of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects. In addition, N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been shown to inhibit the growth of several types of cancer cells, including breast, colon, and lung cancer cells. Furthermore, it has been demonstrated to have potential as a chemopreventive agent, as it has been found to reduce the incidence of tumor formation in animal models.

Mechanism of Action

The exact mechanism of action of N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide is not fully understood. However, it is believed to involve multiple pathways, including the inhibition of enzymes involved in cell proliferation, apoptosis, and angiogenesis. Additionally, N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been shown to interact with a variety of proteins, including some involved in signal transduction pathways.
Biochemical and Physiological Effects
N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been found to possess a variety of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects. In addition, it has been demonstrated to possess anti-tumor activity, as it has been found to inhibit the growth of several types of cancer cells. Furthermore, N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been found to possess anti-angiogenic activity, as it has been found to reduce the formation of new blood vessels in tumors. Additionally, N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been found to possess anti-inflammatory activity, as it has been found to reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The main advantage of using N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide in laboratory experiments is its ability to inhibit the growth of several types of cancer cells. Additionally, N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been found to possess anti-angiogenic and anti-inflammatory activities, making it a potential therapeutic agent for the treatment of cancer and other diseases. However, the use of N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide in laboratory experiments is limited by its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

Future research on N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide could focus on further elucidating its mechanism of action and exploring its potential applications in drug discovery and cancer therapy. Additionally, further studies could be conducted to investigate the effects of N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide on other diseases, such as diabetes, cardiovascular disease, and neurodegenerative disorders. Additionally, further studies could focus on developing new synthetic methods for the synthesis of N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide and exploring its potential as a chemopreventive agent. Finally, further studies could focus on exploring the potential of N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide as an adjuvant for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-[(furan-2-yl)methyl]-4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzamide has been reported in several studies. A common method involves the reaction of 4-hydroxy-2-methoxy-3-chromanone (HMC) with furfuryl alcohol in the presence of a base, such as potassium carbonate, in an aqueous solution. The reaction is carried out at temperatures ranging from 80-100°C for several hours. After the reaction is complete, the product is purified by column chromatography and recrystallized from ethanol.